Cas no 1258963-45-9 ([trans-4-(4-bromophenoxy)tetrahydrofuran-3-yl] methanesulfonate)

• Product Name: [trans-4-(4-bromophenoxy)tetrahydrofuran-3-yl] methanesulfonate
• CAS No: 1258963-45-9
• MF: C₁₁H₁₃BrO₅S
• MW: 337.186921834946
• CID: 5291268
• Update Time: 2025-05-19

[trans-4-(4-bromophenoxy)tetrahydrofuran-3-yl] methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Rel-(3S,4S)-4-(4-bromophenoxy)tetrahydrofuran-3-yl methanesulfonate
• 3-Furanol, 4-(4-bromophenoxy)tetrahydro-, 3-methanesulfonate, (3R,4R)-rel-
• (3S,4S)-4-(4-bromophenoxy)oxolan-3-yl] methanesulfonate
• [trans-4-(4-bromophenoxy)tetrahydrofuran-3-yl] methanesulfonate

• Inchi： 1S/C11H13BrO5S/c1-18(13,14)17-11-7-15-6-10(11)16-9-4-2-8(12)3-5-9/h2-5,10-11H,6-7H2,1H3/t10-,11-/m0/s1
• InChI Key： SMCWDARAPFHGIW-QWRGUYRKSA-N
• SMILES： BrC1C=CC(=CC=1)O[C@H]1COC[C@@H]1OS(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 358
• XLogP3: 1.8
• Topological Polar Surface Area: 70.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on [trans-4-(4-bromophenoxy)tetrahydrofuran-3-yl] methanesulfonate

Comprehensive Overview of [trans-4-(4-bromophenoxy)tetrahydrofuran-3-yl] methanesulfonate (CAS No. 1258963-45-9)

[trans-4-(4-bromophenoxy)tetrahydrofuran-3-yl] methanesulfonate (CAS No. 1258963-45-9) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique tetrahydrofuran core substituted with a 4-bromophenoxy group and a methanesulfonate ester, making it a versatile intermediate for synthetic applications. Its molecular structure combines aromatic and aliphatic functionalities, which are critical for modulating biological activity and solubility in drug discovery.

The growing interest in heterocyclic compounds like [trans-4-(4-bromophenoxy)tetrahydrofuran-3-yl] methanesulfonate stems from their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors or GPCR modulators, which are hot topics in oncology and neurology. The bromophenoxy moiety also offers opportunities for further functionalization via cross-coupling reactions, aligning with the demand for Pd-catalyzed transformations in modern synthetic chemistry.

From an SEO perspective, queries such as "synthesis of bromophenoxy tetrahydrofuran derivatives" or "CAS 1258963-45-9 applications" reflect user interest in this compound's utility. Environmental and green chemistry trends further drive searches for solvent-free derivatization methods involving sulfonate esters. Notably, the compound's logP and hydrogen-bonding capacity are frequently analyzed for drug-likeness predictions, addressing common questions about ADME properties in preclinical research.

In material science, the methanesulfonate group’s leaving-group ability makes this compound relevant for polymer modification and surface functionalization. Recent patents highlight its use in creating biodegradable coatings, connecting to sustainability-focused innovations. Analytical techniques like HPLC purity profiling and NMR structural elucidation are essential for quality control, as emphasized in peer-reviewed journals discussing high-purity intermediates.

Regulatory compliance is another critical aspect. While not classified as hazardous, proper handling of brominated compounds requires adherence to REACH guidelines and laboratory safety protocols. This aligns with industry searches for "safe handling of aryl bromides" and "scale-up challenges for sulfonate esters". The compound’s stability under accelerated degradation conditions is also a frequent research topic for industrial applications.

Future directions may explore its role in PROTAC technology or covalent inhibitor design, leveraging the electrophilic character of the sulfonate group. As synthetic methodologies evolve, [trans-4-(4-bromophenoxy)tetrahydrofuran-3-yl] methanesulfonate could become pivotal in fragment-based drug discovery—a trending approach to address undruggable targets. Its combination of structural rigidity and functional diversity positions it as a valuable asset for interdisciplinary research.